2-{[6-(4-chlorobenzyl)-5-hydroxy-1,2,4-triazin-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[6-[(4-chlorophenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H19ClN4O3S/c1-2-28-16-9-7-15(8-10-16)22-18(26)12-29-20-23-19(27)17(24-25-20)11-13-3-5-14(21)6-4-13/h3-10H,2,11-12H2,1H3,(H,22,26)(H,23,25,27)
• InChI Key: OVOVKQSLEGGQCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol

Description

The compound is a derivative of 1,2,4-triazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The compound also contains a sulfanyl group (-SH), a chlorobenzyl group, and an ethoxyphenyl group attached to an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be based on the 1,2,4-triazine ring, with the various groups attached at the appropriate positions. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of the molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can include its melting point, boiling point, density, and solubility. Unfortunately, without specific data or studies on this compound, I can’t provide an accurate analysis of its physical and chemical properties.

Scientific Research Applications

Synthetic Methodologies and Chemical Interactions

Compounds with intricate structures, such as the one mentioned, often serve as subjects in synthetic chemistry research aiming to develop new synthetic methodologies or improve existing ones. Studies on related compounds focus on the synthesis of complex molecules, exploring their chemical interactions, reactivity patterns, and mechanisms of action. For example, the synthesis and structural elucidation of compounds with triazine rings and their derivatives have been explored, revealing insights into their potential applications in designing new materials or pharmaceuticals (Samii, Ashmawy, & Mellor, 1987).

Agricultural Sciences

In agricultural sciences, compounds with functionalities similar to the mentioned chemical are studied for their potential as herbicides or pesticides. Research into chloroacetanilide herbicides, for instance, has provided valuable information on their adsorption, bioactivity, and soil interaction properties, which are crucial for developing more efficient and environmentally friendly agricultural chemicals (Weber & Peter, 1982).

Pharmacological Applications

In the realm of pharmacology, the study of compounds containing elements like sulfonyl, triazine, or acetamide groups often pertains to their potential therapeutic applications. For example, compounds structurally related to the mentioned chemical might be explored for their antimicrobial, anti-inflammatory, or anticancer properties, contributing to the discovery of new drugs or therapeutic agents (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Material Science

In materials science, the incorporation of specific functional groups or structural motifs found in such compounds can lead to materials with novel properties. Research into the development of molecularly imprinted polymers or hydrogels, for instance, leverages the unique interactions between functional monomers and target molecules, opening up applications in targeted drug delivery, sensing technologies, and separation processes (Gong, Wong, & Lam, 2008).

Safety and Hazards

The safety and hazards of a compound depend on its specific physical and chemical properties. Without specific data on this compound, it’s difficult to provide accurate information on its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, its reactivity, and potential applications. It could also involve studying its safety and potential hazards.